Cas no 2162558-22-5 (1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2162558-22-5
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 6264152
• PubChem ID: 165633459
• Update Time: 2025-05-24

1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine
• 2162558-22-5
• EN300-1968168

• Inchi： 1S/C10H13ClN2/c1-9(2)6-10(9,12)7-3-4-13-5-8(7)11/h3-5H,6,12H2,1-2H3
• InChI Key： HMFMPDPBHFMNOM-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(CC1(C)C)N

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2162558-22-5)

1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2162558-22-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine is composed of a cyclopropane ring substituted with a 3-chloropyridinyl group and two methyl groups. The presence of the chloropyridinyl moiety imparts significant electronic and steric effects, which are crucial for its biological activities. The cyclopropane ring, being highly strained, adds to the compound's reactivity and stability in various chemical reactions.

Synthesis of 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine has been extensively studied due to its potential applications in drug discovery. One of the most common synthetic routes involves the reaction of 3-chloro-4-pyridinecarbaldehyde with 1,1-dimethylcyclopropylamine in the presence of a suitable catalyst. This method yields high purity and good yields, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall efficiency.

In terms of biological activities, 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine has demonstrated notable pharmacological properties. Studies have shown that it exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, it has been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The compound's ability to cross the blood-brain barrier (BBB) is another significant advantage. This property is crucial for drugs targeting central nervous system (CNS) disorders. Recent research has focused on optimizing the pharmacokinetic properties of 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine to enhance its bioavailability and reduce side effects. Techniques such as prodrug design and nanoparticle delivery systems have shown promise in this regard.

Clinical trials involving 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings have paved the way for further clinical development and potential market approval.

Beyond its therapeutic applications, 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine has also been explored as a tool compound in academic research. Its unique structure makes it an excellent probe for studying protein-ligand interactions and elucidating molecular mechanisms underlying various diseases. Collaborative efforts between academia and industry have led to the development of high-throughput screening assays using this compound to identify novel drug targets.

In conclusion, 1-(3-chloropyridin-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2162558-22-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the quest for new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a key player in the field.